(6R,7R)-7-[[(E)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate

• Molecular Formula: C15H18N4O8S2
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (6R,7R)-7-[[(E)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate
• InChI: InChI=1S/C15H14N4O6S2.2H2O/c16-15-17-7(5-27-15)6(1-2-9(20)21)11(22)18-10-12(23)19-8(14(24)25)3-4-26-13(10)19;;/h1,3,5,10,13H,2,4H2,(H2,16,17)(H,18,22)(H,20,21)(H,24,25);2*1H2/b6-1+;;/t10-,13-;;/m1../s1
• InChI Key: SSWTVBYDDFPFAF-BATFEWGOSA-N
• Isomeric SMILES: C1C=C(N2[C@H](S1)[C@@H](C2=O)NC(=O)/C(=C/CC(=O)O)/C3=CSC(=N3)N)C(=O)O.O.O
• Canonical SMILES: C1C=C(N2C(S1)C(C2=O)NC(=O)C(=CCC(=O)O)C3=CSC(=N3)N)C(=O)O.O.O
• Pictograms: Irritant; Health Hazard

Description

Ceftibuten Dihydrate is the dihydrate form of ceftibuten, a semisynthetic, beta-lactamase-stable, third-generation cephalosporin with antibacterial activity. Ceftibuten binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.

Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in the synthesis of various cephalosporin derivatives. For instance, Deng Fu-li (2007) reported the synthesis of a related compound, Benzhydryl(6R,7R)-3-hydroxymethyl-8-oxo-7-salicylideneamino-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate, characterized by IR and 1HNMR (Deng Fu-li, 2007).

Applications in Drug Development

• Lorena Blau et al. (2008) synthesized a new cephalosporin derivative, showcasing its potential as a carrier for a wide range of drugs containing an amino group (Blau et al., 2008).
• Yuan Zhe-dong (2007) synthesized (6R,7R)-7-Benzamindo-3-chloromethyl-7-methoxy-8-oxo-5-oxa-1-azabicyclo [4.2.0] oct-2-ene-2-carboxylic acid benzhydryl ester, a compound derived from 6-APA, demonstrating the chemical versatility of the core structure (Yuan Zhe-dong, 2007).

Studies in Molecular Chemistry

• K. Ashizawa et al. (1989) explored pseudopolymorphism and phase stability in solid forms of a related compound, providing insights into its molecular behavior (Ashizawa et al., 1989).
• Ghulam Fareed et al. (2012) prepared a novel compound by condensation of ceftriaxone disodium with 4-hydroxybenzaldehyde, further expanding the chemical applications of this molecular framework (Fareed et al., 2012).